Cas no 148462-51-5 (Benzene,1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)-)

Benzene,1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)- structure
148462-51-5 structure
Product Name:Benzene,1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)-
CAS No:148462-51-5
MF:C19H27F3
MW:312.41289639473
CID:105747
Update Time:2024-01-24

Benzene,1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)-
    • LogP
    • 1,2,3-trifluoro-5-(trans-4-heptylcyclohexyl)benzene
    • Inchi: 1S/C19H27F3/c1-2-3-4-5-6-7-14-8-10-15(11-9-14)16-12-17(20)19(22)18(21)13-16/h12-15H,2-11H2,1H3/t14-,15-
    • InChI Key: QHEALGLHEQZOBR-SHTZXODSSA-N
    • SMILES: C1(F)=CC([C@@H]2CC[C@@H](CCCCCCC)CC2)=CC(F)=C1F

Computed Properties

  • Exact Mass: 312.20661
  • Monoisotopic Mass: 312.206
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.03
  • Boiling Point: 347.639°C at 760 mmHg
  • Flash Point: 188.499°C
  • Refractive Index: 1.47
  • PSA: 0
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